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Compound of Interest

Compound Name: Ethyl 2,5-dichlorobenzoate

Cat. No.: B1581286

An In-Depth Technical Guide to Ethyl 2,5-Dichlorobenzoate for Scientific Professionals

Introduction

Ethyl 2,5-dichlorobenzoate is a significant chemical intermediate with a diverse range of
applications, from pharmaceutical synthesis to agrochemicals and perfumery.[1] Its
disubstituted chlorinated benzene ring structure makes it a versatile scaffold for building
molecular complexity, offering specific steric and electronic properties that are valuable in drug
design and materials science. This guide provides a comprehensive overview of its chemical
identity, properties, synthesis, analytical characterization, and applications, tailored for
researchers, chemists, and professionals in drug development.

Chemical Identity and Nomenclature

Proper identification is the cornerstone of chemical research and development. Ethyl 2,5-
dichlorobenzoate is known by several names and identifiers across various chemical
databases and regulatory bodies.

The formally recognized IUPAC name for this compound is ethyl 2,5-dichlorobenzoate.[2][3]

Table 1: Chemical Identifiers for Ethyl 2,5-Dichlorobenzoate
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Identifier Value

IUPAC Name ethyl 2,5-dichlorobenzoate[2][3][4]
2,5-Dichlorobenzoic acid ethyl ester; Benzoic

Synonyms acid, 2,5-dichloro-, ethyl ester; RARECHEM AL
Bl 0427[5][6]

CAS Number 35112-27-7[1][2][6][7][8]

Molecular Formula

CoHsCl202[1][5][71[8]

Molecular Weight

219.06 g/mol [1][5][7][€]

InChlKey

JSZYWIKNIZKJAN-UHFFFAOYSA-N[2][3][5]

Canonical SMILES

CCOC(=0O)clcc(ClyceclCI5]9]

| EINECS | 252-373-6[1][¢] |

Physicochemical Properties

The physical and chemical properties of Ethyl 2,5-dichlorobenzoate dictate its handling,

storage, and reaction conditions. It is characterized as a clear liquid, which is highly soluble in

common organic solvents.[1]

Table 2: Key Physicochemical Properties

Property Value
Colorless to light orangelgreen clear
Appearance L
liquid[1]
Boiling Point 270-271 °C[1]
Density 1.31 g/cm3[1]

Refractive Index

1.5360[1]

Vapor Pressure

0.00357 mmHg at 25°C[1]

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C35112-27-7
https://webbook.nist.gov/cgi/inchi?ID=C35112277&Mask=80
https://www.pschemicals.com/index.php?p=product&CAS_nr=35112-27-7&id=757289
https://www.chemeo.com/cid/25-265-0/Ethyl-2-5-dichlorobenzoate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9323698.htm
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C35112-27-7
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9323698.htm
https://www.alachem.co.jp/en/product/35112-27-7
https://www.cookechem.com/Detail/A4020212.htm
https://www.lookchem.com/404.htm
https://www.chemeo.com/cid/25-265-0/Ethyl-2-5-dichlorobenzoate
https://www.alachem.co.jp/en/product/35112-27-7
https://www.cookechem.com/Detail/A4020212.htm
https://www.lookchem.com/404.htm
https://www.chemeo.com/cid/25-265-0/Ethyl-2-5-dichlorobenzoate
https://www.alachem.co.jp/en/product/35112-27-7
https://www.cookechem.com/Detail/A4020212.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C35112-27-7
https://webbook.nist.gov/cgi/inchi?ID=C35112277&Mask=80
https://www.chemeo.com/cid/25-265-0/Ethyl-2-5-dichlorobenzoate
https://www.chemeo.com/cid/25-265-0/Ethyl-2-5-dichlorobenzoate
https://pubchemlite.lcsb.uni.lu/e/compound/123447
https://www.lookchem.com/404.htm
https://www.cookechem.com/Detail/A4020212.htm
https://www.benchchem.com/product/b1581286?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

| Storage | Store in a dry, sealed container at room temperature[1][10] |

Synthesis and Manufacturing

The most common and industrially viable method for synthesizing Ethyl 2,5-dichlorobenzoate
is through the Fischer esterification of its corresponding carboxylic acid.

Reaction Principle

The synthesis involves the reaction of 2,5-dichlorobenzoic acid with anhydrous ethanol in the
presence of a strong acid catalyst, typically concentrated sulfuric acid. The catalyst's role is
crucial; it protonates the carbonyl oxygen of the carboxylic acid, thereby increasing the
electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by
the ethanol. The reaction is reversible, so it is typically conducted under reflux conditions to
drive the equilibrium towards the formation of the ester product by removing water as it is
formed.

2,5-Dichlorobenzoic Acid
+ Anhydrous Ethanol

Agueous Workup
(Neutralization & Extraction)

Chromatography Ethyl 2,5-Dichlorobenzoate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl 2,5-dichlorobenzoate.

Experimental Protocol: Laboratory Scale Synthesis

This protocol outlines a standard procedure for the synthesis of Ethyl 2,5-dichlorobenzoate.
Materials:
e 2,5-Dichlorobenzoic acid (1 equiv.)

e Anhydrous Ethanol (10-20 equiv., serves as reactant and solvent)
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Concentrated Sulfuric Acid (0.1 equiv.)

Saturated Sodium Bicarbonate solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate

Organic solvent for extraction (e.g., Diethyl ether or Ethyl acetate)
Procedure:

o Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 2,5-dichlorobenzoic acid and anhydrous ethanol.

o Catalyst Addition: Slowly add concentrated sulfuric acid to the stirring mixture. The addition is
exothermic and should be done carefully.

o Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

o Workup - Quenching: After the reaction is complete, cool the mixture to room temperature.
Slowly pour the mixture into a beaker of ice water.

o Extraction: Transfer the aqueous mixture to a separatory funnel and extract with an organic
solvent (e.g., diethyl ether) three times.

e Washing: Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution (to neutralize the acid catalyst), and finally with brine. The bicarbonate
wash must be done carefully to vent any CO2 gas produced.

e Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to
remove the drying agent.

e Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator to yield the
crude product.
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« Purification: Purify the crude ester by vacuum distillation to obtain pure Ethyl 2,5-
dichlorobenzoate.

Applications in Research and Development

The utility of Ethyl 2,5-dichlorobenzoate stems from its status as a versatile chemical
intermediate.

e Pharmaceutical Manufacturing: It serves as a key building block in the synthesis of more
complex active pharmaceutical ingredients (APIs).[1] The chlorine atoms provide sites for
nucleophilic substitution or cross-coupling reactions, while the ester can be hydrolyzed back
to a carboxylic acid or converted to an amide, enabling a wide range of molecular
elaborations.

e Agrochemicals: It is an active ingredient in some insecticides, where its chemical structure
contributes to its efficacy in pest control.[1] The related compound, methyl 2,5-
dichlorobenzoate, is used as a plant growth regulator and fungicide.[11][12][13]

o Perfumery: Due to its characteristic strong, sweet odor, it is utilized as a fragrance
component in perfumes and colognes.[1]

¢ General Chemical Synthesis: It is also used as an intermediate in the production of dyes,
plastics, and resins, highlighting its versatility across different chemical industries.[1]

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of
Ethyl 2,5-dichlorobenzoate. This is typically achieved through a combination of spectroscopic
and chromatographic techniques.
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Caption: Standard analytical workflow for the characterization of a chemical compound.

Spectroscopic Analysis

¢ 1H NMR (Proton Nuclear Magnetic Resonance): Provides information on the proton
environment. The spectrum should show a triplet and a quartet characteristic of the ethyl
group, along with signals in the aromatic region corresponding to the three protons on the
dichlorinated benzene ring.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): Reveals the number of unique carbon
environments. Key signals include the carbonyl carbon of the ester (around 165 ppm),
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carbons of the ethyl group, and the six distinct carbons of the aromatic ring.

IR (Infrared) Spectroscopy: Used to identify functional groups. A strong absorption band
around 1720-1740 cm~1is indicative of the C=0 (ester) stretching vibration.[14] C-O
stretching and aromatic C-Cl stretching bands will also be present.[3]

o MS (Mass Spectrometry): Determines the molecular weight and fragmentation pattern. The
mass spectrum will show a molecular ion peak (M+) corresponding to the molecular weight
(219.06 g/mol ).[2][3] The characteristic isotopic pattern of two chlorine atoms (M, M+2, M+4
peaks in a ~9:6:1 ratio) is a definitive feature for confirming the presence of the dichlorinated
structure.

Chromatographic Analysis Protocol: GC/IMS

Gas Chromatography coupled with Mass Spectrometry (GC/MS) is the preferred method for
assessing purity and confirming identity.

Procedure:

o Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile
organic solvent like dichloromethane or ethyl acetate.

e Instrument Setup:
o GC Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms).
o Injection: Inject 1 pL of the sample solution into the GC inlet, typically in split mode.

o Temperature Program: Start with an initial oven temperature of ~80°C, hold for 1-2
minutes, then ramp up to ~280°C at a rate of 10-20°C/min.

o Carrier Gas: Use Helium at a constant flow rate.

o MS Detection: Set the mass spectrometer to scan in Electron lonization (EI) mode over a
mass range of 40-400 amu.

o Data Analysis:
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o Purity: The purity is determined by the relative area of the main peak in the chromatogram.
High-purity samples will show a single dominant peak.

o ldentification: The mass spectrum of the peak is compared to a reference library (e.g.,
NIST) and checked for the expected molecular ion and fragmentation pattern.[2]

Safety and Handling

Ethyl 2,5-dichlorobenzoate is a chemical that requires careful handling in a laboratory or
industrial setting.

Table 3: GHS Hazard Information

Hazard Class Statement
Skin Irritation H315: Causes skin irritation
Eye Irritation H319: Causes serious eye irritation

| Respiratory Irritation | H335: May cause respiratory irritation |
(Corresponds to risk statements 36/37/38)[1]

Handling Recommendations:

e Work in a well-ventilated area or a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes.

 In case of contact, wash the affected area thoroughly with water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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